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Compound of Interest

Compound Name: 2,4'-Dibromoacetophenone

Cat. No.: B128361 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 2,4'-Dibromoacetophenone (CAS No. 99-73-0). The information herein

is critical for ensuring the integrity of the compound in research, development, and

manufacturing, particularly when used as a pharmaceutical intermediate or analytical reagent.

[1][2] This document compiles data from safety data sheets and chemical suppliers and

outlines a framework for stability testing based on established regulatory guidelines.

Compound Profile
2,4'-Dibromoacetophenone is a crystalline solid recognized for its role as an inhibitor of

glycogen synthase kinase 3β (GSK3β) and as a derivatization reagent for the analysis of fatty

acids by HPLC.[3][4] Its chemical integrity is paramount for reproducible experimental results

and the safety of downstream applications.

Table 1: Physicochemical Properties of 2,4'-Dibromoacetophenone
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Property Value References

CAS Number 99-73-0 [3][5][6][7]

Molecular Formula C₈H₆Br₂O [3][5][7][8]

Molecular Weight 277.94 g/mol [3][5][8][9]

Appearance
Slightly yellow to beige

crystalline solid
[3][7]

Melting Point 107-111 °C [3][7]

Solubility

Insoluble in water. Soluble in

dimethyl sulfoxide (DMSO),

methanol, toluene, and

ethanol.

[3][4]

UV Maximum (λmax) 263 nm [4]

Stability Profile and Degradation
2.1 General Stability

2,4'-Dibromoacetophenone is generally considered stable at room temperature when stored

in closed containers under normal handling conditions.[3][5][10][11] However, its reactivity as

an α-haloketone suggests potential susceptibility to degradation under specific environmental

stressors.

2.2 Incompatibilities and Hazardous Decomposition

To maintain stability, the compound must be stored away from incompatible materials. It is

known to be incompatible with strong oxidizing agents, strong bases, and strong reducing

agents.[3][10][11] Exposure to high temperatures, such as in a fire, can lead to thermal

decomposition, generating hazardous products including carbon monoxide, carbon dioxide,

and hydrogen bromide gas.[5][10][12]

While specific, publicly available forced degradation studies on 2,4'-Dibromoacetophenone
are limited, its structure suggests potential degradation pathways under stress conditions, such

as hydrolysis or nucleophilic substitution at the α-bromo position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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